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Compound of Interest

Docosyiltrimethylammonium
Compound Name:
chloride

Cat. No.: B090853

An In-depth Technical Guide to Docosyltrimethylammonium Chloride: Safety, Handling, and
Disposal

Docosyltrimethylammonium chloride, also known by its INCI name Behentrimonium
Chloride and CAS number 17301-53-0, is a quaternary ammonium compound widely utilized in
the cosmetics and personal care industry as a hair conditioning and antistatic agent. Due to its
surfactant properties, it is also found in other industrial applications. This guide provides a
comprehensive overview of the safety, handling, and disposal of Docosyltrimethylammonium
chloride for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Docosyltrimethylammonium chloride is a waxy, yellow-like organic compound.[1] Key
physical and chemical properties are summarized in the table below.
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Property Value Reference
Chemical Formula C25H54CIN [1]
Molecular Weight 404.16 g/mol [1]
Appearance White to light yellow flakes or 2]

solid

B Soluble in hot water (around
Solubility . ) [2]
85°C) and oils

pH (2% solution) 6.0-8.0 [2]
Melting Point ~85°C (185°F) [3]
Flash Point ~30°C (86°F) [3]

Toxicological Data

The toxicological profile of Docosyltrimethylammonium chloride indicates that it can cause
skin and eye irritation.[3][4] Ingestion may lead to nausea, vomiting, and diarrhea.[5] The
available guantitative toxicological data is summarized below. It is important to note that
specific oral and dermal LD50 values for Docosyltrimethylammonium chloride are not
readily available in all databases.
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Parameter Species Value Reference

536-633 mg/kg bw (for

Steartrimonium
Oral LD50 Rat ] [6]
chloride, a related

compound)
Dermal LD50 - No data available [6]
Aquatic Toxicity, Fish
(Danio Rerio) LC50, Fish 3.5 mg/L [5]
96h
Aquatic Toxicity,
Invertebrate (Daphnia  Invertebrate 1.39 mg/L [5]

magna) EC50, 48h

Safety and Handling
GHS Hazard Classification

Docosyltrimethylammonium chloride is classified under the Globally Harmonized System
(GHS) with the following hazards:

Skin Corrosion/Irritation: Category 2[7]

Serious Eye Damage/Eye Irritation: Category 1[7]

Hazardous to the aquatic environment, acute toxicity: Category 1[7]

Hazardous to the aquatic environment, long-term toxicity: Category 1[7]
Signal Word: Danger|[7]

Hazard Statements:[7]

e H315: Causes skin irritation.

o H318: Causes serious eye damage.
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e H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

When handling Docosyltrimethylammonium chloride, appropriate personal protective
equipment should be worn to minimize exposure:

o Eye Protection: Chemical splash goggles and a face shield are recommended.[4]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[4]
o Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

o Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator
should be used.[8]

Handling Procedures

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

Wash hands thoroughly after handling.[4]

Avoid release to the environment.[4]

Store in a cool, dry, and well-ventilated place.[9]

Keep containers tightly closed when not in use.[8]

Experimental Protocols

Detailed experimental protocols for the safety assessment of Docosyltrimethylammonium
chloride are not publicly available in Safety Data Sheets. However, toxicological and
environmental fate studies for similar quaternary ammonium compounds generally follow
standardized guidelines from organizations such as the Organisation for Economic Co-
operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

For instance, a study on the biodegradability and toxicity of a related compound, dodecyl
trimethyl ammonium chloride (DTMAC), followed the guidelines proposed by the USEPA for
ultimate biodegradation assessment.[10] This typically involves incubating the test substance
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with a microbial inoculum from a relevant environmental source (e.g., seawater) and measuring
the depletion of the substance or the production of CO2 over time.[10] Aquatic toxicity tests,
such as those for fish and daphnia, are generally conducted according to OECD Guidelines for
the Testing of Chemicals (e.g., OECD TG 203 for fish acute toxicity and OECD TG 202 for
daphnia acute immobilisation).[5]

Spill and Emergency Procedures

In the event of a spill, the following workflow should be followed:

Cleanup Decontamination & Disposal

Absorb with Inert Material Collect Waste into Clean Spill Area with
(e.g., sand, earth) Labeled Containers Water and Detergent

Dispose of Waste According to
Local Regulations

>

Click to download full resolution via product page

Caption: Workflow for handling a spill of Docosyltrimethylammonium chloride.

Disposal Guidelines

Docosyltrimethylammonium chloride is very toxic to aquatic life with long-lasting effects.[7]
Therefore, it is imperative that this substance and its containers are disposed of as hazardous
waste. Do not allow the product to enter drains or waterways.[9] Disposal must be in
accordance with local, state, and federal regulations.

The following decision-making process should be followed for the disposal of
Docosyltrimethylammonium chloride waste:
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Docosyltrimethylammonium
Chloride Waste
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Unused Product in Contaminated Material
Original Container (e.g., spill cleanup)

Consult Local, State, and

Federal Regulations

( )
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Caption: Decision tree for the disposal of Docosyltrimethylammonium chloride waste.

Environmental Fate

Quaternary ammonium compounds, in general, have very low vapor pressure and are not
expected to volatilize significantly from soil or water.[11] The primary route of environmental
exposure is through "down-the-drain" disposal to wastewater treatment systems.[11] While
some quaternary ammonium compounds are biodegradable, the process can be slow.[10] Due
to its toxicity to aquatic organisms, release into the environment should be avoided.[7]

First Aid Measures
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In case of exposure to Docosyltrimethylammonium chloride, the following first aid measures
should be taken:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[4]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.[4]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Get medical attention
immediately.[9]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Docosyltrimethylammonium chloride safety, handling,
and disposal guidelines.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090853#docosyltrimethylammonium-chloride-safety-
handling-and-disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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